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Compound of Interest

Compound Name: VL285

Cat. No.: B15621139 Get Quote

An in-depth exploration of the synthesis, mechanism of action, and application of VL285 and its

analogs in targeted protein degradation.

VL285 is a potent and versatile small molecule ligand for the von Hippel-Lindau (VHL) E3

ubiquitin ligase, playing a pivotal role in the advancement of targeted protein degradation

(TPD). As a key component of Proteolysis-Targeting Chimeras (PROTACs), VL285 enables the

selective elimination of disease-causing proteins by hijacking the cell's natural protein disposal

machinery. This technical guide provides a comprehensive overview of the foundational

research on VL285 analogs, tailored for researchers, scientists, and drug development

professionals. We delve into the core mechanism of action, structure-activity relationships, and

detailed experimental protocols for the synthesis and evaluation of these compounds.

Core Mechanism of Action and Signaling Pathway
VL285 and its analogs function as the VHL-recruiting moiety within a PROTAC. A PROTAC is a

heterobifunctional molecule consisting of a ligand that binds to the protein of interest (POI), a

linker, and an E3 ligase ligand like VL285. The PROTAC facilitates the formation of a ternary

complex between the POI and the VHL E3 ligase. This induced proximity triggers the transfer of

ubiquitin from an E2-conjugating enzyme to the POI. The polyubiquitinated POI is then

recognized and degraded by the 26S proteasome. The PROTAC itself is not degraded and can

catalytically induce the degradation of multiple POI molecules.[1][2][3][4]
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Below is a diagram illustrating the signaling pathway of a VL285-based PROTAC.
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PROTAC Synthesis Workflow
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Protein Degradation Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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